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Compound of Interest

Compound Name: Cycloeicosane

Cat. No.: B12656103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

Cycloeicosane (CAS No. 296-56-0). Adherence to these guidelines is crucial to ensure

personnel safety and maintain the integrity of the compound for research and development

purposes.

Compound Information
Cycloeicosane is a saturated cyclic hydrocarbon with the molecular formula C₂₀H₄₀. It is a

waxy solid at room temperature and is used in various research applications, including as a

reference standard and in the study of macrocyclic compounds.

Quantitative Data Summary
A summary of the key physical and chemical properties of Cycloeicosane is presented in the

table below for easy reference.
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Property Value Source

Molecular Formula C₂₀H₄₀ [1][2][3][4]

Molecular Weight 280.53 g/mol [1][2][3][4]

CAS Number 296-56-0 [2][3][4][5][6]

Appearance Solid [6]

Melting Point 335 K (61.85 °C) [4]

Boiling Point 387.2 °C at 760 mmHg [3]

Density 0.79 g/cm³ [3]

Flash Point 176.7 °C [3]

Vapor Pressure 7.47E-06 mmHg at 25°C [3]

LogP (Octanol/Water Partition

Coefficient)
7.802 - 11.38 [1][3]

Water Solubility (log₁₀WS in

mol/l)
Data not readily available [5]

Handling and Storage Procedures
The following diagram outlines the standard workflow for the safe handling and storage of

Cycloeicosane.
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Workflow for Safe Handling and Storage of Cycloeicosane

Receiving and Initial Storage

Handling for Experimentation

Long-Term Storage Waste Disposal
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Weigh in a Ventilated Enclosure

Dissolve in an Appropriate Solvent

Tightly Seal Container Collect Waste in a Labeled Container

Label with Compound Name, Date, and Hazards

Store Away from Incompatible Materials
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Caption: Workflow for the safe handling and storage of Cycloeicosane.
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3.1. Personal Protective Equipment (PPE)

When handling Cycloeicosane, it is essential to wear appropriate personal protective

equipment to minimize exposure. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) are recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles should be worn.

Lab Coat: A standard laboratory coat should be worn to protect clothing.

3.2. Storage

Cycloeicosane should be stored in a tightly sealed container in a cool, dry, and well-ventilated

area.[7] It should be kept away from heat, sparks, and open flames.[8]

3.3. Spills and Waste Disposal

In the event of a spill, avoid generating dust.[6] Gently sweep the solid material into a suitable

container for disposal.[7] The spill area should then be cleaned with a suitable solvent, followed

by soap and water.[7] All waste materials should be disposed of in accordance with local, state,

and federal regulations.

Experimental Protocols
4.1. Protocol for Determining Solubility

This protocol outlines a general method for determining the solubility of Cycloeicosane in a

given solvent.

Objective: To determine the approximate solubility of Cycloeicosane in a selected solvent at a

specific temperature.

Materials:

Cycloeicosane

Selected solvent (e.g., hexane, chloroform)
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Analytical balance

Vortex mixer or magnetic stirrer

Temperature-controlled water bath or incubator

Centrifuge

HPLC or GC-MS for quantitative analysis (optional)

Procedure:

Prepare a series of saturated solutions by adding an excess amount of Cycloeicosane to a

known volume of the selected solvent in several vials.

Equilibrate the vials at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48

hours) with continuous agitation to ensure equilibrium is reached.

After equilibration, centrifuge the vials to separate the undissolved solid.

Carefully collect an aliquot of the supernatant from each vial.

Determine the concentration of Cycloeicosane in the supernatant. This can be done by

gravimetric analysis (evaporating the solvent and weighing the residue) or by a suitable

analytical technique such as HPLC or GC-MS.

Express the solubility as g/L or mol/L.

4.2. Protocol for Purity Assessment by Gas Chromatography (GC)

This protocol provides a general method for assessing the purity of a Cycloeicosane sample.

Objective: To determine the purity of a Cycloeicosane sample by Gas Chromatography with

Flame Ionization Detection (GC-FID).

Materials:

Cycloeicosane sample
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High-purity solvent (e.g., hexane)

Gas chromatograph equipped with a flame ionization detector (FID)

Appropriate GC column (e.g., a non-polar capillary column)

Helium or other suitable carrier gas

Procedure:

Prepare a dilute solution of the Cycloeicosane sample in the chosen solvent (e.g., 1

mg/mL).

Set up the GC-FID system with an appropriate temperature program for the oven, injector,

and detector. The temperature program should be optimized to ensure good separation of

Cycloeicosane from any potential impurities.

Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

Record the chromatogram.

Identify the peak corresponding to Cycloeicosane based on its retention time (which can be

confirmed with a pure standard if available).

Calculate the purity of the sample by determining the area percentage of the Cycloeicosane
peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Cycloeicosane Peak / Total Area of All Peaks) x 100

Disclaimer: The information provided in these Application Notes and Protocols is intended for

use by qualified professionals and is based on currently available data. It is the responsibility of

the user to conduct a thorough risk assessment before handling or using Cycloeicosane.

Always consult the most recent Safety Data Sheet (SDS) for the most up-to-date safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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